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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B3028896 Get Quote

Essential Safety and Handling Guide for (-)-
Dihydrocarveol
This guide provides crucial safety and logistical information for the handling of (-)-
Dihydrocarveol, tailored for researchers, scientists, and professionals in drug development.

Following these procedures is essential for ensuring laboratory safety and proper chemical

management.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical

property data for (-)-Dihydrocarveol.

Parameter Value Source

Flash Point 90 °C (194 °F) - closed cup [1]

Relative Density 0.926 g/mL at 20 °C [1]

Occupational Exposure Limits Not established [1][2]
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Strict adherence to PPE guidelines is mandatory to prevent exposure. The required PPE for

handling (-)-Dihydrocarveol includes:

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or

NIOSH-approved standards.[1] A face shield may be necessary when there is a risk of

splashing.[3]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile) inspected before use.[1][3]

Use proper glove removal technique to avoid skin contact.[1] Dispose of contaminated

gloves after use in accordance with laboratory practices.[1]

Clothing: Wear impervious clothing, such as a lab coat, to prevent skin contact.[1][4]

Ensure clothing covers as much skin as possible.[3]

Respiratory Protection: If engineering controls are insufficient or a risk assessment indicates

the need, use a full-face respirator with appropriate cartridges (e.g., type ABEK (EN 14387)

or multi-purpose combination (US)).[1] For sole protection, a full-face supplied air respirator

is recommended.[1]

Operational Plan and Disposal
A systematic approach to handling and disposal is critical for safety and compliance.

Handling Protocol:

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure an eyewash station and safety shower are readily accessible.[5]

Remove all potential ignition sources, as (-)-Dihydrocarveol is combustible.[1] Take

measures to prevent the buildup of electrostatic charge.[1]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3028896?utm_src=pdf-body
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D26950%20%20SDS%20%20030917.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D26950%20%20SDS%20%20030917.pdf
https://www.fishersci.com/store/msds?partNumber=AC362520010&countryCode=US&language=en
https://www.benchchem.com/product/b3028896?utm_src=pdf-body
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing vapors, mist, or gas.[1][4]

Prevent contact with skin and eyes.[4]

Use non-sparking tools.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed to prevent leakage.[1] Containers that have been opened

must be carefully resealed and kept upright.[1]

Spill Management:

In case of a spill, remove all ignition sources.[1]

Ventilate the area.

Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-

brushing.[1]

Place the collected material in a suitable, closed container for disposal.[1]

Do not let the product enter drains.[1]

Disposal Plan:

Dispose of unused (-)-Dihydrocarveol and contaminated materials through a licensed

professional waste disposal service.[1][4]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Contaminated packaging should be disposed of as unused product.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a physician.[1][2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.[1][4]

Eye Contact: Flush eyes with water as a precaution.[1] If irritation persists, seek medical

attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never

give anything by mouth to an unconscious person.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling (-)-Dihydrocarveol
in a laboratory setting.
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Standard Operating Procedure
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Handling

Storage Spill Management

If spill occurs

First Aid

If exposure occurs

Disposal

Wear Appropriate PPE

Required Before Start

Ensure Proper Ventilation
(Fume Hood) Remove Ignition Sources
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3028896?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028896?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/dihydrocarveol.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-227864.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. pfaltzandbauer.com [pfaltzandbauer.com]

5. fishersci.com [fishersci.com]

6. targetmol.com [targetmol.com]

To cite this document: BenchChem. [Personal protective equipment for handling (-)-
Dihydrocarveol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028896#personal-protective-equipment-for-
handling-dihydrocarveol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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